1-[2-[2-Chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]piperidine-4-carboxamide

• IUPAC Name: 1-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H17ClF3N3O2/c16-11-2-1-10(15(17,18)19)7-12(11)21-13(23)8-22-5-3-9(4-6-22)14(20)24/h1-2,7,9H,3-6,8H2,(H2,20,24)(H,21,23)
• InChI Key: LJPVKXMWMPIKFA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)CC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C15H17ClF3N3O2
• Molecular Weight: 363.76 g/mol

Description

1-[2-[2-Chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]piperidine-4-carboxamide is a complex organic compound with significant applications in various fields of scientific research. This compound is characterized by the presence of a piperidine ring, a carboxamide group, and a trifluoromethyl-substituted aniline moiety. Its unique structure imparts specific chemical and physical properties that make it valuable in medicinal chemistry, material science, and other domains.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-[2-Chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]piperidine-4-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Aniline Derivative: The synthesis begins with the preparation of 2-chloro-5-(trifluoromethyl)aniline through the reaction of 2-chloroaniline with trifluoromethylating agents under controlled conditions.

Coupling Reaction: The aniline derivative is then coupled with a suitable piperidine derivative in the presence of coupling reagents such as carbodiimides or phosphonium salts to form the desired amide bond.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and reduce costs. This can include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure high purity and scalability .

Chemical Reactions Analysis

Types of Reactions

1-[2-[2-Chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and trifluoromethyl positions, using nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with hydrogenated functional groups.

Substitution: Formation of substituted derivatives with new functional groups replacing the chloro or trifluoromethyl groups.

Scientific Research Applications

1-[2-[2-Chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]piperidine-4-carboxamide has diverse applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Material Science: The compound’s unique structure makes it valuable in the development of advanced materials with specific properties such as high thermal stability and chemical resistance.

Biological Studies: It is employed in biological assays to study its effects on various biological pathways and targets.

Industrial Applications: The compound is used in the synthesis of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 1-[2-[2-Chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, modulating their activity and leading to specific biological effects.

Pathways Involved: It can influence various signaling pathways, including those involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-(trifluoromethyl)aniline: A precursor in the synthesis of the target compound.

Piperidine-4-carboxamide Derivatives: Compounds with similar piperidine and carboxamide moieties.

Uniqueness

1-[2-[2-Chloro-5-